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Compound of Interest

11,14-Eicosadienoic acid, methyl
Compound Name:
ester

Cat. No.: B164368

Safe Disposal of 11,14-Eicosadienoic Acid, Methyl
Ester

The proper disposal of 11,14-Eicosadienoic acid, methyl ester, a polyunsaturated fatty acid
methyl ester, is crucial for maintaining laboratory safety and environmental compliance. The
guiding principle is to treat this compound as a chemical waste product, managed through your
institution's Environmental Health and Safety (EHS) department or a licensed waste disposal
contractor.[1][2] Direct disposal into sanitary sewers or regular trash is inappropriate.[3]

Essential Safety & Handling Information

Before handling for disposal, it is critical to be aware of the compound's properties and
associated hazards. This substance should be handled in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation exposure.[1][4]

Chemical & Physical Properties Summary
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Property Value

Molecular Formula C21H3802[5]

Molecular Weight 322.5 g/mol [5]

Form Liquid[6]

Storage Temperature -20°C[6][7]

Incompatible Materials Strong oxidizing agents[7]
Hazardous Decomposition Carbon oxides upon combustion[7]

Personal Protective Equipment (PPE)

When handling 11,14-Eicosadienoic acid, methyl ester for disposal, appropriate PPE is
mandatory to prevent skin and eye contact.[1][6]

o Eye Protection: Safety goggles or glasses.[6]

» Hand Protection: Chemical-resistant gloves (e.g., Nitrile).[3]

» Body Protection: Laboratory coat.[1]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol ensures safety and regulatory compliance.
» Waste Identification and Segregation:

o Clearly label a dedicated, chemically compatible waste container with "Hazardous Waste:
11,14-Eicosadienoic acid, methyl ester".[1]

o Do not mix this waste with other chemical streams, particularly incompatible materials like
strong oxidizing agents.[1]

e Containerization:
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o Use a robust, chemically resistant container made of high-density polyethylene (HDPE) or
glass, equipped with a secure, leak-proof lid.[1]

o Inspect the container to ensure it is free from cracks or damage.[1]

o To allow for expansion, do not fill the container beyond 90% of its capacity, leaving at least
10% headspace.[1]

e Waste Storage:

o Store the sealed waste container in a designated, cool, and well-ventilated secondary
containment area.[1][7]

o This storage location must be away from heat, sparks, open flames, and direct sunlight.[1]

[7]
» Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste contractor to schedule a pickup.[1]

o Provide the waste handler with the precise name of the chemical and any available safety
data.[1]

e Record Keeping:

o Maintain meticulous records detailing the quantity of waste, the date it was placed in the
container, and the date of collection by the disposal service.[1]

Spill Cleanup Procedures

In the event of a spill, ensure the area is well-ventilated and follow these steps.[3]
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Spill Size Procedure

Absorb the spill using an inert material such as

vermiculite, perlite, or cat litter.[3] Scoop the
Small Quantity (<50 mL) absorbed material into the designated

hazardous waste container, seal it, and store it

for professional disposal.[3]

Absorb the spill with vermiculite, perlite, or cat
litter.[3] Carefully scoop the mixture into a

Large Quantity (>50 mL) suitable container, seal it tightly, and store it in
the designated waste area until it can be

collected by a licensed waste contractor.[3]

For any major spill, or if you are unsure how to proceed, contact your institution's EHS

department immediately.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 11,14-

Eicosadienoic acid, methyl ester.
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Caption: Disposal workflow for 11,14-Eicosadienoic acid, methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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